Cas no 2549052-90-4 (2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline)

• Product Name: 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
• CAS No: 2549052-90-4
• MF: C₂₀H₂₃N₇O
• MW: 377.442922830582
• CID: 5314993
• PubChem ID: 154883209
• Update Time: 2025-10-21

2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-[4-[4-(4-Morpholinyl)-2-pyrimidinyl]-1-piperazinyl]quinoxaline
• 2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
• 2549052-90-4
• AKOS040708845
• F6619-4135
• 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline

• Inchi： 1S/C20H23N7O/c1-2-4-17-16(3-1)22-15-19(23-17)25-7-9-27(10-8-25)20-21-6-5-18(24-20)26-11-13-28-14-12-26/h1-6,15H,7-14H2
• InChI Key： YODWCXYJRZSTEQ-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=NC(=N2)N2CCN(C3C=NC4C=CC=CC=4N=3)CC2)CC1

Computed Properties

• Exact Mass: 377.19640838g/mol
• Monoisotopic Mass: 377.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 641.5±65.0 °C(Predicted)
• pka: 10.63±0.50(Predicted)

Additional information on 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline

Comprehensive Overview of 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline (CAS No. 2549052-90-4)

The compound 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline (CAS No. 2549052-90-4) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a quinoxaline core linked to a morpholine-substituted pyrimidine via a piperazine bridge, makes it a promising scaffold for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition, given the prevalence of morpholine and pyrimidine motifs in FDA-approved kinase inhibitors.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline structure aligns with this trend, as its heterocyclic components are known to interact with ATP-binding sites in kinases. This has led to increased searches for "quinoxaline derivatives in drug discovery" and "morpholine-based kinase inhibitors," reflecting the scientific community's focus on this molecular class.

The synthesis of 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline typically involves multi-step organic reactions, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling. Its CAS No. 2549052-90-4 serves as a critical identifier for researchers sourcing the compound for preclinical studies. Notably, the inclusion of a piperazine linker enhances solubility and bioavailability, addressing a common challenge in drug-like molecule design. These attributes have sparked discussions about "optimizing ADME properties in heterocyclic compounds" in online forums and research publications.

From a therapeutic perspective, the quinoxaline moiety in this compound is structurally analogous to fragments found in clinically used drugs, such as EGFR and PI3K inhibitors. This similarity has fueled investigations into its potential as a multi-kinase inhibitor, a hot topic in precision medicine. Search engine analytics reveal growing queries like "quinoxaline-based cancer therapeutics" and "morpholine in medicinal chemistry," underscoring the intersection of this compound with current research trends.

Beyond its pharmacological potential, 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline exemplifies modern fragment-based drug design principles. Its modular structure allows for systematic modifications, making it a valuable tool for structure-activity relationship (SAR) studies. Laboratories frequently search for "piperazine-quinoxaline hybrids" and "pyrimidine-morpholine pharmacophores," highlighting the compound's relevance in hit-to-lead optimization campaigns.

In the context of cheminformatics, this compound's molecular weight (476.54 g/mol) and hydrogen bond acceptors (8 count) place it within the "Rule of Five" guidelines, a frequently searched concept in drug-likeness assessments. Its logP value (predicted ~3.2) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility—a key consideration in recent "oral bioavailability improvement" discussions.

The commercial availability of 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline (CAS No. 2549052-90-4) through specialty chemical suppliers has facilitated its adoption in high-throughput screening. Its appearance in virtual compound libraries correlates with search trends for "diverse heterocyclic screening compounds," particularly among academic and industrial researchers exploring polypharmacology approaches.

Looking ahead, the compound's intellectual property landscape remains an area of active exploration, with patent databases showing growing interest in quinoxaline-piperazine conjugates. This aligns with broader industry movements toward scaffold hopping strategies to circumvent existing patents—a topic generating substantial search traffic in medicinal chemistry circles.

In summary, 2-{4-[4-(Morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline represents a compelling case study in contemporary drug discovery, embodying the synergy between rational design and empirical screening. Its structural features and emerging applications continue to drive scientific inquiry, as evidenced by search patterns and publication trends in pharmaceutical research.